Cas no 1216040-74-2 (3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid)

• Product Name: 3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid
• CAS No: 1216040-74-2
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5231222
• PubChem ID: 70102149
• Update Time: 2025-06-14

3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid
• 3-(2-Trifluoromethyl-pyrimidin-5-yl)-propionic acid
• SB60078
• 3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoicacid
• 3-[2-(trifluoromethyl)pyrimidin-5-yl]propanoic acid
• SCHEMBL7470150
• 1216040-74-2
• G14731
• RHXVLHCMDOSPPU-UHFFFAOYSA-N

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)7-12-3-5(4-13-7)1-2-6(14)15/h3-4H,1-2H2,(H,14,15)
• InChI Key： RHXVLHCMDOSPPU-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C=N1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid

Research Brief on 3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid (CAS: 1216040-74-2): Recent Advances and Applications

3-(2-(Trifluoromethyl)pyrimidin-5-yl)propanoic acid (CAS: 1216040-74-2) has emerged as a key intermediate in pharmaceutical chemistry, particularly in the development of small-molecule inhibitors targeting kinase pathways. Recent studies highlight its structural versatility, where the trifluoromethylpyrimidine core contributes to enhanced binding affinity and metabolic stability in drug candidates. This compound has been prominently featured in the synthesis of novel EGFR and VEGFR inhibitors, demonstrating potential in oncology therapeutics.

A 2023 study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) utilized 1216040-74-2 as a building block for covalent inhibitors of Bruton's tyrosine kinase (BTK). The researchers reported a 40% improvement in target engagement compared to earlier analogs, attributed to the optimal positioning of the propanoic acid moiety for hydrogen bonding with BTK's active site. Parallel work in Bioorganic & Medicinal Chemistry Letters (2023, 48: 129215) demonstrated its utility in fluorinated PET tracer development for tumor imaging.

Industrial applications have expanded significantly, with Process Chemistry reports (2024) detailing a novel continuous-flow synthesis route achieving 85% yield at kilogram scale. This addresses previous challenges in purifying the trifluoromethylpyrimidine derivative during batch processing. Stability studies under ICH guidelines confirmed the compound's robustness as a pharmaceutical intermediate, with <0.5% degradation after 24 months at controlled room temperature.

Emerging research directions include its incorporation into PROTAC molecules, as presented at the 2024 ACS Spring Meeting (MEDI-342). The electron-withdrawing trifluoromethyl group was found to enhance proteasome recruitment efficiency by 2.3-fold in model systems. Computational studies (J. Chem. Inf. Model. 2024, 64, 1122-1135) further rationalize its conformational preferences in aqueous versus lipid environments.

Supply chain analytics indicate growing demand, with 1216040-74-2 now cataloged by 17 major chemical suppliers (up from 9 in 2021). Price fluctuations remain tied to fluorine feedstock availability, though new electrochemical fluorination methods may mitigate this. Regulatory filings (FDA/EMA) show 4 active INDs incorporating derivatives of this scaffold as of Q2 2024.

Future prospects include exploration in RNA-targeting therapeutics, where preliminary data suggests the pyrimidine-propanoic acid hybrid may improve oligonucleotide conjugate stability. Researchers caution that metabolite profiling studies are still needed to fully characterize the compound's in vivo behavior beyond its established role as an intermediate.